Cas no 919789-89-2 (Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-)

Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)- structure
919789-89-2 structure
Product Name:Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-
CAS No:919789-89-2
MF:C16H16O
MW:224.297644615173
CID:761001
PubChem ID:71424760
Update Time:2025-04-19

Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1-methyl-2-phenyl-1-propen-1-yl)-
    • 4-(3-phenylbut-2-en-2-yl)phenol
    • 919789-89-2
    • DTXSID80843553
    • Inchi: 1S/C16H16O/c1-12(14-6-4-3-5-7-14)13(2)15-8-10-16(17)11-9-15/h3-11,17H,1-2H3
    • InChI Key: DWGFIZJJMGBVHD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C)=C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.120115130g/mol
  • Monoisotopic Mass: 224.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 20.2Ų
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